Cas no 915919-62-9 ((4-aminophenyl)(2-thienyl)methanol)

• Product Name: (4-aminophenyl)(2-thienyl)methanol
• CAS No: 915919-62-9
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• MDL: MFCD08059741
• CID: 996556
• PubChem ID: 23009093
• Update Time: 2025-07-20

(4-aminophenyl)(2-thienyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Aminophenyl)(thiophen-2-yl)methanol
• (4-aminophenyl)(2-thienyl)methanol(SALTDATA: FREE)
• (4-aminophenyl)-thiophen-2-ylmethanol
• AKOS BC-0927
• DTXSID30629743
• (4-AMINOPHENYL)(2-THIENYL)METHANOL
• MFCD08059741
• BS-36598
• 915919-62-9
• AKOS004119541
• AKOS022184970
• (4-aminophenyl)(2-thienyl)methanol

• MDL： MFCD08059741
• Inchi： 1S/C11H11NOS/c12-9-5-3-8(4-6-9)11(13)10-2-1-7-14-10/h1-7,11,13H,12H2
• InChI Key： XXLWYSCBAVIWMJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC(=CC=1)N)O

Computed Properties

• Exact Mass: 205.05600
• Monoisotopic Mass: 205.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 74.49000
• LogP: 2.99320

Additional information on (4-aminophenyl)(2-thienyl)methanol

Comprehensive Overview of (4-aminophenyl)(2-thienyl)methanol (CAS No. 915919-62-9): Properties, Applications, and Research Insights

(4-aminophenyl)(2-thienyl)methanol (CAS No. 915919-62-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique aminophenyl and thienyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure, combining aromatic and heterocyclic components, enables diverse reactivity, making it valuable for drug discovery and catalysis applications.

Recent studies highlight the growing demand for heterocyclic compounds like (4-aminophenyl)(2-thienyl)methanol due to their role in developing small-molecule therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antioxidant agents, aligning with trends in precision medicine. The compound’s CAS No. 915919-62-9 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, (4-aminophenyl)(2-thienyl)methanol offers a balance of stability and reactivity. Its amino group facilitates derivatization via amidation or condensation reactions, while the thienyl moiety contributes to π-stacking interactions in supramolecular chemistry. These properties are critical for designing fluorescent probes or polymeric materials, addressing current interests in bioimaging and organic electronics.

Environmental and green chemistry applications are also emerging for this compound. Its potential use in biodegradable catalysts or renewable energy systems aligns with global sustainability goals. Analytical techniques such as HPLC and NMR are commonly employed to characterize CAS No. 915919-62-9, ensuring purity for industrial-scale production. FAQs often focus on its solubility in polar solvents and storage conditions, which are crucial for laboratory handling.

In conclusion, (4-aminophenyl)(2-thienyl)methanol represents a multifaceted compound with expanding applications. Its integration into drug development pipelines and material innovation underscores its scientific importance. As research progresses, this compound is poised to address challenges in therapeutic targeting and sustainable technology, making it a focal point for interdisciplinary studies.